Cas no 55902-05-1 (L-3-(p-Anisyl)-N-methyl-N-alpha-methylphenethyl-6-oxo-1(6H)-pyridazineacetamide)

• Product name: L-3-(p-Anisyl)-N-methyl-N-alpha-methylphenethyl-6-oxo-1(6H)-pyridazineacetamide
• CAS No: 55902-05-1
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 2672183

L-3-(p-Anisyl)-N-methyl-N-alpha-methylphenethyl-6-oxo-1(6H)-pyridazineacetamide Chemical and Physical Properties

Names and Identifiers

• (-)-N-Methyl-N-(α-methylphenethyl)-3-(4-methoxyphenyl)-6-oxo-1(6H)-pyridazineacetamide
• L-3-(p-Anisyl)-N-methyl-N-alpha-methylphenethyl-6-oxo-1(6H)-pyridazineacetamide
• 1(6H)-Pyridazineacetamide, 3-(p-anisyl)-N-methyl-N-alpha-methylphenethyl-6-oxo-, L-
• 2-[3-(4-Methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-methyl-N-(1-phenylpropan-2-yl)acetamide
• (?)-N-Methyl-N-(alpha-methylphenethyl)-3-(4-methoxyphenyl)-6-oxo-1(6H)-pyridazineacetamide

• Inchi： 1S/C23H25N3O3/c1-17(15-18-7-5-4-6-8-18)25(2)23(28)16-26-22(27)14-13-21(24-26)19-9-11-20(29-3)12-10-19/h4-14,17H,15-16H2,1-3H3
• InChI Key： KQMDDEVWZHIMKJ-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O)N(C)C(C)CC1C=CC=CC=1
• BRN： 0900157

Computed Properties

• Exact Mass: 391.19
• Monoisotopic Mass: 391.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2